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difluorophenyl)methyl]cyclopentan

amine

Cat. No.: B13159801

Get Quote

Abstract
N-[(3,4-difluorophenyl)methyl]cyclopentanamine is a secondary amine that incorporates

key structural motifs highly relevant to modern medicinal chemistry. The presence of a

difluorinated phenyl ring offers a strategic advantage in drug design, influencing metabolic

stability, binding affinity, and lipophilicity. This guide provides a comprehensive overview of its

chemical properties, a robust protocol for its synthesis via reductive amination, detailed

analytical characterization, and an exploration of its potential applications as a versatile

building block in the development of novel therapeutic agents.

Core Chemical Identity and Physicochemical
Properties
N-[(3,4-difluorophenyl)methyl]cyclopentanamine, also known as N-(3,4-

difluorobenzyl)cyclopentanamine, belongs to the class of substituted benzylamines. The

molecule's architecture—a lipophilic cyclopentyl group and an electronically modified

difluorobenzyl moiety connected by a secondary amine—makes it an attractive scaffold for
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library synthesis and lead optimization in drug discovery programs. The strategic placement of

fluorine atoms on the phenyl ring is a well-established method to enhance pharmacokinetic

properties by blocking sites of metabolic oxidation.[1][2]

Molecular Structure
Caption: Chemical Structure of N-[(3,4-difluorophenyl)methyl]cyclopentanamine

Physicochemical Data Summary
While specific experimental data for this exact compound is not widely published, its properties

can be reliably predicted based on its constituent parts and data from closely related analogs.

Property
Value
(Predicted/Calculated)

Source/Method

Molecular Formula C₁₂H₁₆F₂N -

Molecular Weight 212.26 g/mol -

CAS Number Not broadly indexed. -

Appearance
Likely a colorless to pale

yellow oil or low-melting solid.

Based on analogs like N-[(3-

fluorophenyl)methyl]cyclopenta

namine.[3]

XLogP3-AA ~3.0
Predicted, based on similar

structures.[4]

Hydrogen Bond Donor 1 (Secondary Amine)

Hydrogen Bond Acceptor 3 (Nitrogen and 2x Fluorine)

Boiling Point
>250 °C (at atmospheric

pressure)
Estimated

Solubility

Soluble in methanol, ethanol,

dichloromethane, ethyl

acetate. Insoluble in water.

General chemical principles.

Synthesis and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2025-t3xgn
https://www.mdpi.com/1424-8247/16/8/1162
https://www.benchchem.com/product/b13159801/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-4-difluorophenyl-methyl-cyclopentanamine
https://www.sigmaaldrich.com/US/en/product/enamine/ena370563638
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl_3_4-difluorophenyl_methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13159801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most direct and efficient synthesis of N-[(3,4-difluorophenyl)methyl]cyclopentanamine
is through the reductive amination of 3,4-difluorobenzaldehyde with cyclopentylamine. This

well-established one-pot reaction involves the formation of an intermediate imine, which is then

reduced in situ to the target secondary amine.[5][6]

Synthetic Workflow: Reductive Amination
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Reactants

Products

3,4-Difluorobenzaldehyde

Imine Formation
(Solvent, e.g., Methanol)

Cyclopentylamine

N-[(3,4-difluorophenyl)methyl]cyclopentanamine

In Situ Reduction

Intermediate Imine

Reducing Agent
(e.g., NaBH(OAc)₃, NaBH₃CN)
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N-[(3,4-difluorophenyl)methyl]cyclopentanamine

Secondary Amine

3,4-Difluorophenyl Ring

Cyclopentyl Group

Nucleophilic Center H-Bond Donor Site for Derivatization

 Reactivity

Blocks Metabolic Oxidation Modulates pKa Enhances Binding Affinity (H-bond/dipole) Pharmacokinetics

Lipophilic Scaffold Fills Hydrophobic Pockets Provides Conformational Rigidity

 Lipophilicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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